Cas no 901735-99-7 (2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one)

• Product Name: 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one
• CAS No: 901735-99-7
• MF: C₂₀H₁₇FN₄O₃S
• MW: 412.437386274338
• CID: 6204417
• PubChem ID: 15996333
• Update Time: 2025-10-18

2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one
• 2-[(8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-1-(4-fluorophenyl)ethanone
• 2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-1-(4-fluorophenyl)ethanone
• 2-({8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one
• AKOS024485948
• F3407-1708
• 901735-99-7
• EU-0059830

• Inchi： 1S/C20H17FN4O3S/c1-11-22-19-14-8-17(27-2)18(28-3)9-15(14)23-20(25(19)24-11)29-10-16(26)12-4-6-13(21)7-5-12/h4-9H,10H2,1-3H3
• InChI Key： GBCXRGONLPAQDS-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)F)=O)C1=NC2C=C(C(=CC=2C2=NC(C)=NN21)OC)OC

Computed Properties

• Exact Mass: 412.10053975g/mol
• Monoisotopic Mass: 412.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one

Introduction to Compound with CAS No. 901735-99-7 and Product Name: 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one

The compound with the CAS number 901735-99-7 and the product name 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

At the core of this compound's structure lies a complex arrangement of functional groups that contribute to its unique chemical properties. The presence of a sulfanyl group attached to a triazoloquinazoline core is particularly noteworthy. This core structure is known for its stability and its ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of triazoloquinazoline derivatives in medicinal chemistry. These compounds have shown promise in inhibiting key enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The specific modification of this molecule with a 4-fluorophenyl ethanone moiety further enhances its pharmacological potential by improving solubility and metabolic stability.

The 8,9-dimethoxy substituents in the triazoloquinazoline ring play a crucial role in modulating the compound's biological activity. Methoxy groups are known to influence electron distribution and can enhance binding affinity to biological targets. This structural feature has been strategically incorporated to optimize the compound's interaction with therapeutic targets.

In the realm of drug development, the synthesis and characterization of novel heterocyclic compounds are of paramount importance. The compound in question has been synthesized through multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has enabled the precise construction of its complex framework.

The fluorine atom at the para position of the phenyl ring is another critical feature that contributes to the compound's pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In this context, the 4-fluorophenyl group serves as an effective pharmacophore that improves the overall efficacy of the compound.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate biological pathways with high specificity and selectivity. The compound with CAS No. 901735-99-7 aligns well with this trend, as it combines multiple pharmacologically relevant features into a single molecular entity. This integration allows for targeted interactions with disease-causing pathways while minimizing off-target effects.

One of the most exciting aspects of this compound is its potential application in oncology research. Triazoloquinazoline derivatives have been extensively studied for their anti-cancer properties, and modifications such as those present in this molecule may lead to novel therapeutic agents capable of inhibiting tumor growth and proliferation. Preclinical studies have begun to explore these possibilities, with promising initial results suggesting that this compound may exhibit significant anti-neoplastic activity.

Furthermore, the sulfanyl group attached to the triazoloquinazoline core introduces an additional layer of complexity that could be exploited for therapeutic benefit. Sulfanyl groups are known to participate in various biochemical reactions and can serve as anchors for further functionalization. This flexibility makes the compound a versatile tool for medicinal chemists seeking to develop new drug candidates.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The multi-step synthesis of this molecule has been optimized to minimize hazardous byproducts and maximize yield, reflecting a commitment to environmentally responsible chemical practices.

As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like those represented by CAS No. 901735-99-7 will play an increasingly important role in drug discovery and development. The unique structural features of this molecule make it a valuable asset in the quest for novel therapeutic agents capable of addressing unmet medical needs.

In conclusion, the compound with CAS No. 901735-99-7 and product name 2-({8,9-dimethoxy-2-methyl-1,2,4triazolo1,5-cquinazolin-5-yl}sulfanyl)-1-(4-fluorophenyl)ethan-1-one represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex structure, featuring key functional groups such as sulfanyl, triazoloquinazoline, 8,9-dimethoxy, and 4-fluorophenyl, positions it as a promising candidate for further development into novel therapeutic agents.